Cas no 127-51-5 (a-iso-Methylionone)

a-iso-Methylionone Properties

Names and Identifiers

• 3-Methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• alpha-iso-Methylionone
• Isonaline 70
• 3-Buten-2-one,3-methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
• 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• 3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
• Cetone Alpha (tech)
• α-Isomethyl ionone
• Methyl-alpha-isoionone
• 3-Methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one , tech
• 3-METHYL-ALPHA-IONONE
• a-Isomethylionone
• Cetone Alpha
• α-Cetone
• α-Isomethyl ionone100µg
• α-ISO-METHYLIONONE
• Isomethyl-α-ionone
• Isomethyl-alpha-ionone
• NSC 66432
• FEMA 2714
• ISORALDEINE
• IRISANTHEME
• ALPHA-CETONE
• Methyl lonone
• g-Methylionone
• α-Isomethylionone
• CETONE, ALPHA
• alpha-Ionone, isomethyl-
• DTXSID10859248
• 3-BUTEN-2-ONE, 3-METHYL-4-(2,6,6-TRIMETHYL-2-CYCLOHEXEN-1-YL)-
• (3E)-3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• Alpha-iso-methylionone, tech grade
• MFCD00034582
• 15789-90-9
• (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
• CS-0185934
• 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one, analytical standard
• (E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• 127-51-5
• UNII-9XP4LC555B
• CAS-127-51-5
• 3-Methyl-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one #
• Isomethylionone, alpha-
• 8-Methyl-.alpha.-ionone
• DTXCID00809691
• HY-W127740
• FEMA No. 2714
• AKOS015899855
• NS00003923
• CHEBI:179835
• 4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
• ISOMETHYLIONONE (ALPHA-)
• 9XP4LC555B
• NSC-66432
• (+/-)-ISOMETHYL-.ALPHA.-IONONE
• ALPHA-ISOMETHYL IONONE [INCI]
• 4-(2,6,6-Trimethyl 2-cyclohexen-1-yl)-3-methyl-3-buten-2-one
• CHEMBL3183353
• 3-Methyl-a-ionone
• EINECS 204-846-3
• alpha-isomethyl ionone
• Iso-.alpha.-methyl ionone
• .alpha.-Cetone
• M0647
• Isomethyl-.alpha.-ionone
• Alpha-isomethylionone
• SCHEMBL160940
• .alpha.-Ionone, isomethyl-
• .ALPHA.-ISOMETHYLIONONE [FHFI]
• Tox21_300152
• a-iso-Methylionone
• alpha-Cetone, odorant used in allergy studies
• W-109462
• AI3-36074
• NCGC00247909-01
• NCGC00254048-01
• alpha-Isomethyl ionone, >=95%, stabilized, FG
• A889185
• (3E)-3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• Isomethyl-a-ionone
• .alpha.-iso-Methyl ionone
• .alpha. Isomethyl ionone
• METHYL .GAMMA.-IONONE
• Methyl ionone I
• DTXSID7027047
• Q2204200
• ALPHAISOMETHYL IONONE
• Methyl-.alpha.-isoionone
• 3-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• Cetone alpha
• STK801849
• +Expand

• MDL： MFCD00034582
• InChIKey： JRJBVWJSTHECJK-PKNBQFBNSA-N
• Inchi： InChI=1S/C14H22O/c1-10-7-6-8-14(4,5)13(10)9-11(2)12(3)15/h7,9,13H,6,8H2,1-5H3
• SMILES： CC1=CCCC(C)(C)C1C=C(C)C(=O)C

Computed Properties

• Exact Mass: 206.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.167065321g/mol
• Heavy Atom Count: 15
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.90420
• PSA: 17.07000
• Refractive Index: n20/D 1.495-1.505
• Boiling Point: 121-122 ºC (9 Torr)
• Flash Point: 122.1±17.5 ºC,
• FEMA: 2714 | ALPHA-ISO-METHYLIONONE
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Pale yellow liquid
• Density: 0.93 g/mL at 20 °C(lit.)

a-iso-Methylionone Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H412
• Warning Statement： P273-P280
• Storage Condition：room temp
• Risk Phrases： 43
• Signal Word：Warning

a-iso-Methylionone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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